ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-(3-methylbutanoylamino)anilino]-4-oxobutanoate
• InChI: InChI=1S/C17H24N2O4/c1-4-23-17(22)10-9-15(20)18-13-5-7-14(8-6-13)19-16(21)11-12(2)3/h5-8,12H,4,9-11H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: DFHIUKSOCSKZFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=C(C=C1)NC(=O)CC(C)C
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

Ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate is an organic compound with a complex structure that includes both ester and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate typically involves a multi-step process. One common method starts with the acylation of 4-aminobenzoic acid with 3-methylbutanoyl chloride to form 4-[(3-methylbutanoyl)amino]benzoic acid. This intermediate is then subjected to esterification with ethanol in the presence of a catalyst such as sulfuric acid to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield. The use of automated systems for precise control of reaction conditions, such as temperature and pH, is crucial in industrial settings to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the ester or amide groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydroxide (NaOH) or hydrochloric acid (HCl) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

Ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4-[(3-methylbutanoyl)amino]benzoate
• Ethyl 4-[(3-methylbutanoyl)amino]phenylacetate

Uniqueness

Ethyl 4-({4-[(3-methylbutanoyl)amino]phenyl}amino)-4-oxobutanoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective .